2-{(E)-2-[3-(benzyloxy)phenyl]ethenyl}quinolin-8-ol

• Molecular Formula: C24H19NO2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[(E)-2-(3-phenylmethoxyphenyl)ethenyl]quinolin-8-ol
• InChI: InChI=1S/C24H19NO2/c26-23-11-5-9-20-13-15-21(25-24(20)23)14-12-18-8-4-10-22(16-18)27-17-19-6-2-1-3-7-19/h1-16,26H,17H2/b14-12+
• InChI Key: KBDAQCVTRXYKRT-WYMLVPIESA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC=C4O)C=C3
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C=CC3=NC4=C(C=CC=C4O)C=C3

Description

2-{(E)-2-[3-(benzyloxy)phenyl]ethenyl}quinolin-8-ol is an organic compound that belongs to the class of quinoline derivatives. Quinoline derivatives are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-2-[3-(benzyloxy)phenyl]ethenyl}quinolin-8-ol typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials such as 3-(benzyloxy)benzaldehyde and 8-hydroxyquinoline.

Condensation Reaction: The key step involves a condensation reaction between 3-(benzyloxy)benzaldehyde and 8-hydroxyquinoline in the presence of a base such as sodium hydroxide or potassium carbonate.

Reaction Conditions: The reaction is usually carried out in a suitable solvent like ethanol or methanol under reflux conditions for several hours.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-{(E)-2-[3-(benzyloxy)phenyl]ethenyl}quinolin-8-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinoline-8-carboxylic acid derivatives, while reduction could produce the corresponding alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Used in the development of materials with specific properties, such as dyes and pigments.

Mechanism of Action

The mechanism of action of 2-{(E)-2-[3-(benzyloxy)phenyl]ethenyl}quinolin-8-ol would depend on its specific biological target. Generally, quinoline derivatives can interact with various molecular targets, including enzymes, receptors, and DNA. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

Quinoline: The parent compound of quinoline derivatives.

8-Hydroxyquinoline: A related compound with similar structural features.

3-(Benzyloxy)benzaldehyde: A precursor used in the synthesis of the target compound.

Uniqueness

2-{(E)-2-[3-(benzyloxy)phenyl]ethenyl}quinolin-8-ol is unique due to its specific structural features, which may confer distinct biological activities and chemical reactivity compared to other quinoline derivatives. Its combination of a quinoline core with a benzyloxyphenyl group may result in unique interactions with biological targets and distinct physicochemical properties.